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Compound of Interest

Compound Name:
Benzyl ethyl-L-valinate

hydrochloride

Cat. No.: B2492615 Get Quote

An In-depth Technical Guide to the Safety and Handling of Benzyl Ethyl-L-Valinate
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a comprehensive Safety Data Sheet (SDS). A specific SDS for Benzyl Ethyl-L-Valinate
Hydrochloride was not available at the time of writing. The information herein is compiled from

various sources, including data for structurally similar compounds. Always consult the specific

SDS provided by the supplier before handling any chemical.

Introduction
Benzyl ethyl-L-valinate hydrochloride is a derivative of the amino acid L-valine.[1][2][3]

Amino acid derivatives are widely utilized in pharmaceutical research and development,

particularly in peptide synthesis and as intermediates for various active pharmaceutical

ingredients.[1][4][5] Understanding the safety and handling protocols for this compound is

crucial for ensuring a safe laboratory environment and the integrity of research outcomes.

Hazard Identification and Classification
A comprehensive GHS classification for Benzyl ethyl-L-valinate hydrochloride is not readily

available. However, based on data for the closely related compound L-Valine benzyl ester
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hydrochloride, the following hazards may be anticipated. It is crucial to handle the compound

as if it possesses these potential hazards until a specific assessment is available.

Table 1: GHS Hazard Classification for L-Valine Benzyl Ester Hydrochloride[6]

Hazard Class Hazard Category Hazard Statement

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
Category 2

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure; Respiratory

tract irritation

Category 3
H335: May cause respiratory

irritation

Note: This classification is for L-Valine benzyl ester hydrochloride and should be used as a

precautionary guideline for Benzyl ethyl-L-valinate hydrochloride.

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is fundamental to its safe

handling and storage.

Table 2: Physical and Chemical Properties of Benzyl Ethyl-L-Valinate Hydrochloride and

Related Compounds
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Property
Benzyl ethyl-L-valinate
hydrochloride

L-Valine benzyl ester
hydrochloride

Molecular Formula C₁₄H₂₂ClNO₂[1][2] C₁₂H₁₈ClNO₂[6]

Molecular Weight 271.78 g/mol [1][2] 243.73 g/mol [5][6]

Appearance White to off-white solid[1][2] White solid/powder

Melting Point Not available 134-138°C or 138°C[7]

Solubility
Soluble in DMSO (≥ 100

mg/mL)[1][2][3]
Not specified

Purity 99.94%[1][2][3] ≥98% (TLC)

CAS Number 1259396-60-5[1][2] 2462-34-2[6]

Safety and Handling Procedures
Proper handling procedures are essential to minimize exposure and associated risks. The

following workflow outlines the key stages of handling this compound in a laboratory setting.
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Figure 1: Safe Handling Workflow
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Figure 1: Safe Handling Workflow

Personal Protective Equipment (PPE)
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The use of appropriate personal protective equipment is the primary defense against chemical

exposure.

Figure 2: Recommended Personal Protective Equipment (PPE)
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Figure 2: Recommended PPE

Engineering Controls
Ventilation: Always handle Benzyl ethyl-L-valinate hydrochloride in a well-ventilated area.

[8] A chemical fume hood is recommended to minimize inhalation of any dust or aerosols.[8]

[9]

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible in the immediate work area.[9]

Storage
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Proper storage is crucial for maintaining the stability and integrity of the compound.

Table 3: Storage Conditions[1][2]

Form Storage Temperature Duration

Powder -20°C 3 years

Powder 4°C 2 years

In solvent -80°C 6 months

In solvent -20°C 1 month

General Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[7]

Protect from moisture as the compound may be hygroscopic.[9] Store away from

incompatible materials such as strong oxidizing agents.[7][9][10]

First-Aid Measures
In the event of exposure, immediate and appropriate first-aid is critical. The following measures

are based on general laboratory safety principles and data for similar compounds.

Table 4: First-Aid Measures[4][8][9]
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Exposure Route First-Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately wash off with plenty of soap and

water for at least 15 minutes. Remove

contaminated clothing and shoes. Seek medical

attention if irritation occurs.

Eye Contact

Rinse cautiously with water for at least 15

minutes, including under the eyelids. Remove

contact lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Do not induce vomiting. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.

Accidental Release Measures
In case of a spill, follow these procedures to ensure safety and proper cleanup:

Personal Precautions: Evacuate personnel to a safe area.[8] Wear appropriate PPE,

including respiratory protection, to avoid dust formation and inhalation.[4][8][9][10]

Environmental Precautions: Prevent the chemical from entering drains or the environment.[8]

[9]

Containment and Cleanup: Sweep up the spilled solid material and place it into a suitable,

labeled container for disposal.[9][10] Avoid generating dust.[9][10]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), water spray, or

alcohol-resistant foam.[4][8][9][10]
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Specific Hazards: During a fire, hazardous decomposition products may be formed, including

carbon oxides (CO, CO₂), nitrogen oxides (NOx), and hydrogen chloride gas.[9]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[4][8][9]

Stability and Reactivity
Reactivity: No specific reactivity data is available for Benzyl ethyl-L-valinate
hydrochloride.

Chemical Stability: The compound is expected to be stable under recommended storage

conditions.

Incompatible Materials: Avoid contact with strong oxidizing agents.[9][10]

Toxicological and Ecological Information
There is limited toxicological and ecological data available for Benzyl ethyl-L-valinate
hydrochloride. The toxicological properties have not been fully investigated.[9] No data is

available regarding persistence and degradability, bioaccumulative potential, or mobility in soil

for the closely related L-Valine benzyl ester hydrochloride.[4] It is recommended to avoid

release into the environment.[8][9]

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Do not empty into drains.[9] Contaminated packaging should be

disposed of in the same manner as the product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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